Cas no 1225477-70-2 (2-(3,5-difluorophenyl)pyridine-4-carboxylic acid)
1225477-70-2 structure
Product Name:2-(3,5-difluorophenyl)pyridine-4-carboxylic acid
CAS No:1225477-70-2
MF:C12H7F2NO2
MW:235.186290025711
CID:2618005
PubChem ID:50999425
Update Time:2025-04-21
2-(3,5-difluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3,5-difluorophenyl)pyridine-4-carboxylic acid
- 2-(3,5-Difluorophenyl)-isonicotinic acid
- DTXSID40679517
- 2-(3,5-Difluorophenyl)isonicotinic acid, 95%
- 2-(3,5-DIFLUOROPHENYL)ISONICOTINICACID
- 1225477-70-2
- MFCD16318231
- 2-(3,5-DIFLUOROPHENYL)ISONICOTINIC ACID
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- MDL: MFCD16318231
- Inchi: 1S/C12H7F2NO2/c13-9-3-8(4-10(14)6-9)11-5-7(12(16)17)1-2-15-11/h1-6H,(H,16,17)
- InChI Key: ZIWKJSUFUGSXCM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1C=C(C(=O)O)C=CN=1)F
Computed Properties
- Exact Mass: 235.04448479Da
- Monoisotopic Mass: 235.04448479Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2Ų
2-(3,5-difluorophenyl)pyridine-4-carboxylic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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